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Nanoparticle Sizing Techniques: A Comparison

Selecting the right characterization method is crucial, as different techniques measure different nanoparticle

properties (e.g., physical diameter vs. hydrodynamic size) and can be influenced by particle shape [1] [2].

The following table summarizes six common techniques.

. Measurement Measured Size . .
Technique L. Key Considerations
Principle Type
Dynamic Light Light scattering Hydrodynamic Rapid analysis; measures
Scattering (DLS) [3]  fluctuations from diameter particle population; sensitive to
[1] [4] particles in Brownian (ensemble) aggregates/dust [3] [1].

Transmission
Electron
Microscopy (TEM)

[3] [1]

Nanoparticle
Tracking Analysis
(NTA) [3] [1]

motion

High-resolution
electron imaging

Tracking Brownian
motion of individual
particles

Physical particle
size (single
particle)

Hydrodynamic
diameter (single
particle)

Provides precise structural
data and direct visualization;
requires dry sample under
vacuum [3] [1].

Provides size and
concentration data; effective
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Technique

Measurement
Principle

Measured Size
Type

Key Considerations

Tunable Resistive

Pulse Sensing
(TRPS) [1]

Atomic Force

Microscopy (AFM)

[1]

Disc Centrifugation

[1]

Particle movement
through a nanopore
causes a resistive
pulse

Physical probe
scanning surface
topography

Sedimentation rate in a
centrifugal field

Hydrodynamic
diameter (single
particle)

Physical particle
size (single
particle)

Hydrodynamic
diameter
(ensemble)

Detailed Experimental Protocols

for polydisperse samples [3]

[1].

Measures particle-by-particle;
provides high-resolution size
distribution [1].

Provides 3D surface shape
and size information [1].

High size resolution for
separating mixtures of particles
with small size differences [1].

Here are methodologies for key techniques, which can be adapted for characterizing N-Acryloylglycine-

based nanoparticles like the p (NAG- co-Ac) hydrogel mentioned in the research [5] [6].

Protocol 1: Size Analysis via Dynamic Light Scattering (DLS)

This protocol is based on standard DLS practices and equipment specifications [4].

e Sample Preparation: Dilute the nanoparticle suspension (e.g., p(NAG-co-Ac))

¢ Instrument Calibration: Use a standard latex solution of known size to verify instrument
performance (e.g., Malvern Zetasizer Nano) [4].

¢ Measurement Settings:
o Temperature: Set and stabilize the measurement temperature (e.g., 25°C).

o Viscosity & Refractive Index: Input the accurate values for the carrier fluid (e.g., deionized
water or buffer) [4].

o Measurement Angle: Typically 173° (backscatter) to minimize multiple scattering.
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e Data Collection & Analysis: Perform a minimum of 10-12 measurements per sample. The software
will report the patrticle size distribution based on intensity, volume, or number [4].

Protocol 2: Structural Analysis via Transmission Electron
Microscopy (TEM)

This protocol follows the methodology used for mesoporous silica and other nanoparticles [3] [7].

e Sample Preparation:
o Dilution: Dilute the nanoparticle suspension to a low concentration.
o Grid Preparation: Apply a small volume (5-10 pL) of the diluted suspension onto a carbon-
coated copper TEM grid.
o Staining (if needed): For polymeric nanoparticles with low electron density, use a negative
stain.
o Drying: Allow the grid to air-dry completely.
¢ Imaging:
o Load the grid into the TEM microscope.
o Image at various magnifications to capture a representative population of nanoparticles.
e Size Analysis:
o Use image analysis software to measure the diameter of at least 200 nanoparticles from
multiple images.
o Calculate the average size and standard deviation to determine polydispersity [7].

Troubleshooting Common Issues

Here are answers to frequently asked questions that users might encounter.

Q: My DLS results show a much larger size than my TEM results. Why is this discrepancy happening?
A: This is expected. DLS measures the hydrodynamic diameter, which includes the core particle and any
solvent layer, polymers, or ions attached to its surface as it moves. TEM measures the physical, dry
dimensions of the nanoparticle's core under a vacuum. The difference between the two values can provide

insight into the thickness of the surface-bound layer [1] [2].

Q: My nanoparticle suspension is highly polydisperse. Which technique is most suitable? A: For
polydisperse samples, techniques that analyze particles on an individual basis are preferred over ensemble

methods like DLS.
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¢ Nanoparticle Tracking Analysis (NTA) is highly effective as it visualizes and sizes each particle
separately, providing a high-resolution size distribution [3] [1].

e TEM with sufficient particle counting also provides an accurate number-based size distribution,
revealing the population of smaller and larger particles that might be obscured in a DLS intensity plot

[7].

Q: How does nanoparticle size and polydispersity affect downstream applications like membrane
filtration? A: Size and polydispersity significantly impact filtration performance and fouling. Studies on

silica nanoparticles show:

e Larger nanoparticles cause faster pore blockage and cake formation.

¢ Polydisperse mixtures can lead to the formation of denser filtration cakes, as smaller particles may
fill the voids between larger ones. This increases hydraulic resistance and can severely reduce flux
through the membrane [7].

Nanoparticle Characterization Workflow

The diagram below outlines a logical workflow for characterizing nanoparticle size, integrating the

techniques discussed above.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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